Cas no 1220031-90-2 (4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride)

• Product Name: 4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride
• CAS No: 1220031-90-2
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 4688191
• Update Time: 2025-09-28

4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-Isopropylphenoxy)ethyl]piperidine hydrochloride
• 4-[2-(3-Isopropylphenoxy)ethyl]piperidinehydrochloride
• 4-(2-(3-Isopropylphenoxy)ethyl)piperidine hydrochloride
• 4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride

• Inchi： 1S/C16H25NO.ClH/c1-13(2)15-4-3-5-16(12-15)18-11-8-14-6-9-17-10-7-14;/h3-5,12-14,17H,6-11H2,1-2H3;1H
• InChI Key： LLVCFTCMRNWAGF-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC=CC(=C1)C(C)C)CCC1CCNCC1

Computed Properties

• Exact Mass: 283.17
• Monoisotopic Mass: 283.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride

Comprehensive Overview of 4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride (CAS No. 1220031-90-2)

4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride (CAS No. 1220031-90-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and isopropylphenoxy functional group, exhibits potential applications in drug development and molecular studies. Researchers are particularly interested in its structural properties, which may contribute to its interaction with biological targets.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. 4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride stands out for its potential role in modulating receptor activity, a topic frequently searched in academic and industrial circles. Questions like "How does piperidine enhance drug bioavailability?" or "What are the latest advances in phenoxyethylpiperidine derivatives?" reflect the growing curiosity around this compound.

The synthesis of 4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride involves precise chemical steps to ensure high purity and efficacy. Its hydrochloride salt form improves solubility, a critical factor for in-vitro and in-vivo studies. This aligns with trending searches such as "optimizing solubility in pharmaceutical compounds" and "role of hydrochloride salts in drug formulation." Such discussions highlight the compound's relevance in modern pharmacology.

From a structural perspective, the isopropylphenoxy moiety in 4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride contributes to its lipophilicity, a property often explored in drug design. Researchers are investigating its potential to cross the blood-brain barrier, a hot topic in neurodegenerative disease research. Searches like "lipophilic compounds and CNS drug delivery" underscore the compound's significance in addressing current medical challenges.

Beyond its pharmaceutical potential, 4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride is also studied for its stability under various conditions. Stability testing is a recurring theme in forums and publications, with queries such as "How to improve shelf-life of piperidine-based compounds?" gaining traction. This compound's robust structure makes it a candidate for long-term storage solutions in research settings.

In conclusion, 4-2-(3-Isopropylphenoxy)ethylpiperidinehydrochloride (CAS No. 1220031-90-2) represents a promising area of study at the intersection of chemistry and medicine. Its unique properties align with contemporary research trends, addressing questions on drug design, solubility, and biological interactions. As scientific inquiry evolves, this compound is poised to remain a focal point in innovative therapeutic development.